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Compound of Interest

Compound Name:
3-Chloro-2-(3-

chlorophenoxy)aniline

CAS No.: 946772-61-8

Cat. No.: B1318587

Get Quote

CAS Registry Number: 946772-61-8 Molecular Formula: C₁₂H₉Cl₂NO Molecular Weight:

254.11 g/mol Primary Application: Medicinal Chemistry Scaffold (Kinase Inhibitor SAR),

Agrochemical Intermediate.

Executive Summary: The "Ortho-Twist" Scaffold
In the landscape of diaryl ether synthesis, 3-Chloro-2-(3-chlorophenoxy)aniline represents a

high-value, sterically constrained "ortho-twist" scaffold. Unlike the commoditized para-phenoxy

anilines (used in drugs like Sorafenib or Rafoxanide), this ortho-isomer introduces a critical

conformational lock. The chlorine atom at the 3-position and the phenoxy group at the 2-

position create significant steric crowding, forcing the two phenyl rings out of planarity.

Why this matters: This specific geometry is often exploited in Structure-Activity Relationship

(SAR) campaigns to fit into hydrophobic pockets of enzymes (e.g., kinases) where flat

molecules fail. However, its steric bulk makes it harder to synthesize and harder to source than

its 4-phenoxy counterparts.
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Procurement Landscape & Supplier Verification
Status:Niche / Fine Chemical. This compound is not a bulk commodity. It is typically found in

the catalogs of boutique building-block suppliers or requires custom synthesis.

A. Validated Suppliers (Research Scale)
The following suppliers list CAS 946772-61-8. Note: Inventory fluctuates rapidly for this tier of

chemicals.

Supplier Tier Company Role Reliability Indicator

Tier 1 (Global)
Santa Cruz

Biotechnology (SCBT)
Catalog Supplier

High. Lists specific

CAS 946772-61-8.

Tier 2 (Aggregator)
ChemicalBook /

MolPort
Database

Medium. Connects to

Asian CROs (e.g.,

Wuhan Chemwish).

Tier 3 (Custom)
Enamine / Combi-

Blocks
CRO / FTE

High. If not in stock,

they have the

precursors to make it.

B. The "Isomer Trap" (Critical QC Warning)
A common procurement failure occurs when suppliers substitute the ortho-isomer (2-phenoxy)

with the cheaper para-isomer (4-phenoxy). You must validate the structure upon receipt.

Target: 3-Chloro-2-(3-chlorophenoxy)aniline (CAS 946772-61-8)

Common Decoy: 3-Chloro-4-(3-chlorophenoxy)aniline (CAS 84865-99-6)[1]

QC Protocol: Use ¹H NMR to distinguish.

Target (2-phenoxy): Look for a 1,2,3-trisubstituted pattern on the aniline ring. The protons will

show specific meta and ortho couplings consistent with a crowded environment.

Decoy (4-phenoxy): Shows a 1,3,4-trisubstituted pattern (typically an ABX system).
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Technical Synthesis: The "Nitro-Displacement"
Route
If commercial stock is unavailable or degraded, the following synthesis protocol is the industry

standard for generating high-purity ortho-diaryl ethers. This route avoids the low yields of

Ullmann couplings on sterically hindered anilines.

Mechanistic Pathway
The synthesis relies on Nucleophilic Aromatic Substitution (

) on a nitro-activated ring, followed by chemoselective reduction.

Step 1: Ether Formation

2,3-Dichloronitrobenzene
(Starting Material)

Intermediate:
2-(3-chlorophenoxy)-3-chloro-1-nitrobenzene

 SNAr (F/Cl displacement)

3-Chlorophenol
(Nucleophile)

K2CO3 / DMF
Heat

PRODUCT:
3-Chloro-2-(3-chlorophenoxy)aniline

 Nitro Reduction

Fe / NH4Cl
or H2/Pd-C

Click to download full resolution via product page

Figure 1: Two-step synthetic pathway bypassing steric hindrance of direct aniline coupling.

Detailed Protocol
Step 1:

Ether Formation
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Reagents: 2,3-Dichloronitrobenzene (1.0 eq), 3-Chlorophenol (1.1 eq),

(2.0 eq).

Solvent: DMF or NMP (Anhydrous).

Conditions: Heat to 80–100°C for 4–6 hours.

Mechanism: The nitro group activates the ortho-chlorine (at position 2) for displacement. The

chlorine at position 3 is less activated and sterically shielded, ensuring regioselectivity.

Workup: Pour into ice water. The nitro-ether intermediate usually precipitates as a solid.

Step 2: Nitro Reduction

Reagents: Iron powder (5.0 eq),

(aq), Ethanol.

Conditions: Reflux (80°C) for 2 hours.

Why Iron? Catalytic hydrogenation (

) carries a risk of de-chlorinating the aromatic ring (hydrodehalogenation). Iron/Ammonium
Chloride is chemoselective for the nitro group, leaving the Cl-Ar bonds intact.

Quality Assurance & Analytics
To validate the supply, use the following analytical markers.

HPLC Purity Profile
Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18).

Mobile Phase: A: 0.1% Formic Acid in Water; B: Acetonitrile.

Gradient: 5% B to 95% B over 10 min.

Detection: UV at 254 nm.
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Expected RT: The ortho-isomer (Target) typically elutes later than the para-isomer due to

internal hydrogen bonding or "hiding" of the polar amine group by the steric bulk.

Handling & Stability
Storage: Keep dark and refrigerated (2–8°C). Anilines oxidize (brown) upon air exposure.

Safety:Toxic. Potential methemoglobin former. Handle in a fume hood with nitrile gloves.

References & Sourcing Links
ChemicalBook Listing (CAS 946772-61-8): Source for physical properties and aggregator

suppliers.

Santa Cruz Biotechnology (SCBT) Product Page: Direct catalog supplier for research

quantities. (Search CAS: 946772-61-8)

PubChem Compound Summary (2,3-Dichloroaniline Derivatives): Context on the toxicity and

reactivity of dichloroaniline scaffolds. [2]

BenchChem Technical Guide (General Aniline Synthesis): Reference for the reduction

protocols of nitro-diaryl ethers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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